molecular formula C17H15BrFNO4 B8614044 Ethyl 2-[3-(5-bromo-2-fluorobenzamido)phenoxy]acetate

Ethyl 2-[3-(5-bromo-2-fluorobenzamido)phenoxy]acetate

Cat. No.: B8614044
M. Wt: 396.2 g/mol
InChI Key: LAKPONMTWBTISQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 2-[3-(5-bromo-2-fluorobenzamido)phenoxy]acetate is a useful research compound. Its molecular formula is C17H15BrFNO4 and its molecular weight is 396.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H15BrFNO4

Molecular Weight

396.2 g/mol

IUPAC Name

ethyl 2-[3-[(5-bromo-2-fluorobenzoyl)amino]phenoxy]acetate

InChI

InChI=1S/C17H15BrFNO4/c1-2-23-16(21)10-24-13-5-3-4-12(9-13)20-17(22)14-8-11(18)6-7-15(14)19/h3-9H,2,10H2,1H3,(H,20,22)

InChI Key

LAKPONMTWBTISQ-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)COC1=CC=CC(=C1)NC(=O)C2=C(C=CC(=C2)Br)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-Bromo-2-fluoro-benzoic acid (250 mg, 1.14 mmol) was coupled to aniline (64) (245 mg, 1.25 mmol) using Method D. The residue was purified by column chromatography eluting with a stepped gradient of 10-15% EtOAc in heptane to give the title compound.
Quantity
250 mg
Type
reactant
Reaction Step One
Quantity
245 mg
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.